Cas no 2229314-92-3 (4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-ol)

• Product Name: 4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-ol
• CAS No: 2229314-92-3
• MF: C₁₁H₁₂ClNOS
• MW: 241.737080574036
• CID: 6042816
• PubChem ID: 165640082
• Update Time: 2025-05-21

4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-ol
• 4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-ol
• EN300-1994564
• 2229314-92-3

• Inchi： 1S/C11H12ClNOS/c1-7(14)2-3-8-6-9-10(15-8)4-5-11(12)13-9/h4-7,14H,2-3H2,1H3
• InChI Key： KZZJWJZELNKMOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(CCC(C)O)S2)N=1

Computed Properties

• Exact Mass: 241.0328129g/mol
• Monoisotopic Mass: 241.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 4-{5-chlorothieno3,2-bpyridin-2-yl}butan-2-ol

Comprehensive Overview of 4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-ol (CAS No. 2229314-92-3)

4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-ol (CAS No. 2229314-92-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thienopyridine core and chloro-substituted structure, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-ol suppliers, CAS 2229314-92-3 applications, and synthetic pathways, reflecting its growing relevance in modern chemistry.

The molecular structure of 4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-ol combines a thienopyridine scaffold with a hydroxybutyl side chain, offering versatile reactivity for further chemical modifications. This structural feature makes it a promising candidate for drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) therapeutics. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in biomedical research, aligning with the increasing demand for novel CNS-active compounds.

In the context of green chemistry and sustainable synthesis, 4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-ol has been explored for its compatibility with catalytic methods and solvent-free reactions. These approaches resonate with the global push toward environmentally friendly chemical processes, a frequently searched topic among chemists and industry stakeholders. Optimized synthetic routes for this compound often emphasize atom economy and low-waste production, addressing key concerns in modern chemical manufacturing.

The physicochemical properties of 4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-ol include moderate solubility in polar organic solvents and stability under ambient conditions, making it suitable for diverse laboratory and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for its characterization, ensuring high purity for research purposes. These methods are frequently queried by scientists seeking reliable quality control protocols for heterocyclic compounds.

Market trends indicate rising interest in 4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-ol due to its role in developing small-molecule therapeutics and functional materials. Pharmaceutical companies and academic institutions actively investigate its derivatives for anti-inflammatory and antiviral properties, topics that dominate recent literature and patent filings. Additionally, its utility in organic electronics and photovoltaic materials aligns with the surge in renewable energy research, further expanding its commercial potential.

For researchers seeking CAS 2229314-92-3 technical data or custom synthesis options, reputable suppliers provide detailed specifications, including purity grades and handling guidelines. Safety data sheets (SDS) for this compound emphasize standard laboratory precautions, avoiding any classification as hazardous under normal use. This information is critical for compliance with chemical safety regulations, a recurring concern in scientific procurement.

In summary, 4-{5-chlorothieno[3,2-b]pyridin-2-yl}butan-2-ol (CAS No. 2229314-92-3) represents a multifaceted compound with broad applicability in medicinal chemistry, materials science, and sustainable technology. Its integration into cutting-edge research underscores the importance of accessible, high-quality chemical intermediates in advancing scientific innovation. Future developments may focus on scalable production methods and novel derivative designs, ensuring its continued relevance in a rapidly evolving chemical landscape.